Cas no 1031927-06-6 (4-(1,3-oxazol-4-yl)benzaldehyde)

• Product Name: 4-(1,3-oxazol-4-yl)benzaldehyde
• CAS No: 1031927-06-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 1033894
• PubChem ID: 44118831
• Update Time: 2025-06-09

4-(1,3-oxazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazol-4-yl)benzaldehyde
• 4-(1,3-Oxazol-4-yl)benzaldehyde
• CS-0440025
• SCHEMBL15332478
• MFCD09998717
• 1031927-06-6
• J-513800
• DB-294857
• 4-(1,3-oxazol-4-yl)benzaldehyde

• Inchi： 1S/C10H7NO2/c12-5-8-1-3-9(4-2-8)10-6-13-7-11-10/h1-7H
• InChI Key： HBWLOCQUWHHKJT-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(1,3-oxazol-4-yl)benzaldehyde

Introduction to 4-(1,3-oxazol-4-yl)benzaldehyde (CAS No. 1031927-06-6)

4-(1,3-oxazol-4-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1031927-06-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and medicinal chemistry. This aromatic aldehyde features a benzaldehyde moiety conjugated with a 1,3-oxazole ring, making it a versatile scaffold for the synthesis of biologically active molecules. The structural combination of these two heterocyclic systems imparts unique chemical and pharmacological properties, positioning it as a valuable intermediate in drug discovery and material science applications.

The 1,3-oxazole ring is a five-membered heterocycle containing one oxygen atom and two carbon atoms, known for its stability and ability to participate in various chemical reactions. Its incorporation into the benzaldehyde framework enhances the molecule's potential for interactions with biological targets. In recent years, oxazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzaldehyde group further extends the compound's utility, as aldehydes are well-documented intermediates in organic synthesis and pharmacophore design.

From a synthetic chemistry perspective, 4-(1,3-oxazol-4-yl)benzaldehyde serves as a crucial building block for constructing more complex molecules. The benzaldehyde moiety can undergo condensation reactions with various nucleophiles, such as amines or hydrazines, to form Schiff bases or hydrazones. These derivatives have been explored for their potential applications in medicinal chemistry, particularly in the development of metal chelating agents and enzyme inhibitors. Additionally, the oxazole ring can be functionalized through nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing for further diversification of the molecular structure.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(1,3-oxazol-4-yl)benzaldehyde with biological targets with high accuracy. Molecular docking studies have revealed that this compound can interact with enzymes such as kinases and proteases, which are often implicated in disease pathways. For instance, modifications to the oxazole ring have been shown to enhance binding affinity to specific protein domains, making it a promising candidate for drug development. These findings underscore the importance of structure-based drug design in optimizing lead compounds for therapeutic applications.

In the realm of material science, 4-(1,3-oxazol-4-yl)benzaldehyde has been investigated for its potential use in polymer chemistry. The aldehyde group can participate in polymerization reactions via condensation or Michael addition mechanisms, leading to the formation of cross-linked networks or functionalized polymers. Such materials exhibit enhanced mechanical properties and biodegradability, making them suitable for applications in tissue engineering and drug delivery systems. The oxazole moiety also contributes to thermal stability and resistance to environmental degradation, further broadening the scope of this compound's utility.

The pharmaceutical industry has shown particular interest in 4-(1,3-oxazol-4-yl)benzaldehyde due to its potential as an antiviral agent. Oxazole derivatives have demonstrated efficacy against various viral strains by inhibiting key enzymes involved in viral replication. Preliminary studies suggest that modifications to the benzaldehyde group can modulate antiviral activity without compromising safety profiles. This has spurred interest in developing novel therapeutic strategies that leverage this scaffold for treating infectious diseases.

Another emerging area of research involves the use of 4-(1,3-oxazol-4-yl)benzaldehyde in photodynamic therapy (PDT). Aldehydes are known to generate reactive oxygen species upon irradiation with light, which can selectively damage cancer cells while sparing healthy tissues. By incorporating an oxazole ring into this framework, researchers aim to enhance light absorption properties and improve tumor penetration. This approach holds promise for treating localized malignancies and reducing side effects associated with traditional chemotherapy regimens.

The synthesis of 4-(1,3-oxazol-4-yl)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 2-hydroxybenzaldehyde and 2-aminothiophene or furan derivatives. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste generation and energy consumption. Catalytic methods employing transition metals have also been explored to improve reaction efficiency and yield.

In conclusion,4-(1,3-oxazol-4-y]benzaldehyde (CAS No. 1031927 - 06 - 6) is a multifunctional compound with significant potential across multiple disciplines including pharmaceuticals,material science,and biotechnology Its unique structural features make it an attractive scaffold for designing novel therapeutics,functional materials,and advanced chemical systems Further research is warranted to fully exploit its synthetic versatility and biological activities ensuring its continued relevance in scientific innovation